Cas no 1361646-49-2 (2-Chloro-5-(2,3,4-trichlorophenyl)pyridine-4-methanol)

• Product Name: 2-Chloro-5-(2,3,4-trichlorophenyl)pyridine-4-methanol
• CAS No: 1361646-49-2
• MF: C₁₂H₇Cl₄NO
• MW: 323.002079248428
• CID: 4965989
• Update Time: 2025-05-23

2-Chloro-5-(2,3,4-trichlorophenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(2,3,4-trichlorophenyl)pyridine-4-methanol

• Inchi： 1S/C12H7Cl4NO/c13-9-2-1-7(11(15)12(9)16)8-4-17-10(14)3-6(8)5-18/h1-4,18H,5H2
• InChI Key： KBYORUNAFADEMC-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=NC(=CC=1CO)Cl)Cl)Cl

Computed Properties

• Exact Mass: 322.925225 g/mol
• Monoisotopic Mass: 320.928175 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 33.1
• Molecular Weight: 323.0

Additional information on 2-Chloro-5-(2,3,4-trichlorophenyl)pyridine-4-methanol

Introduction to 2-Chloro-5-(2,3,4-Trichlorophenyl)Pyridine-4-Methanol (CAS No. 1361646-49-2)

The compound 2-Chloro-5-(2,3,4-Trichlorophenyl)Pyridine-4-Methanol, identified by the CAS registry number CAS No. 1361646-49-2, is a highly specialized organic chemical with a complex structure and diverse applications in various fields of science and industry. This compound is characterized by its unique molecular architecture, which combines a pyridine ring substituted with chlorine atoms and a methanol group at specific positions, along with a trichlorophenyl substituent.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step reactions involving chlorination, substitution, and oxidation processes. The synthesis of 2-Chloro-5-(2,3,4-Trichlorophenyl)Pyridine-4-Methanol has been optimized to achieve high yields and purity levels, making it accessible for research and industrial applications.

The structural features of this compound make it particularly interesting for researchers in the fields of pharmacology and agrochemistry. The presence of multiple chlorine atoms in the molecule contributes to its stability and bioactivity, while the pyridine ring and methanol group provide opportunities for further functionalization and modification.

In terms of applications, this compound has shown promise as a precursor for the development of novel agrochemicals with enhanced pest control properties. Recent studies have demonstrated its potential as an active ingredient in pesticides due to its ability to disrupt key biochemical pathways in target organisms without adversely affecting non-target species.

Moreover, the compound has been explored for its potential in pharmaceutical research as a scaffold for drug development. Its unique structure allows for the attachment of various bioactive groups, enabling the creation of molecules with diverse therapeutic properties.

Environmental scientists have also taken interest in this compound due to its role in studying chemical transformations in ecosystems. Research into its degradation pathways under various environmental conditions has provided valuable insights into its persistence and impact on ecological systems.

The synthesis and characterization of 2-Chloro-5-(2,3,4-Trichlorophenyl)Pyridine-4-Methanol have been documented in numerous peer-reviewed journals, highlighting its importance in contemporary chemical research.

In conclusion, this compound represents a significant advancement in organic chemistry with broad implications across multiple disciplines. Its unique structure and versatile properties make it a valuable tool for researchers seeking to develop innovative solutions in agriculture, medicine, and environmental science.